(5-Methylisoxazole-3-ylmethoxy)benzonitrile

• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 2-[(5-methyl-1,2-oxazol-3-yl)methoxy]benzonitrile
• InChI: InChI=1S/C12H10N2O2/c1-9-6-11(14-16-9)8-15-12-5-3-2-4-10(12)7-13/h2-6H,8H2,1H3
• InChI Key: QAKLIFUWMUNJSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)COC2=CC=CC=C2C#N

Description

(5-Methylisoxazole-3-ylmethoxy)benzonitrile is a useful research compound. Its molecular formula is C12H10N2O2 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 60% sodium hydride (0.164 g; 4.10 mmol) in DMF (5 mL) at 0° C. was added dropwise (5-methylisoxazol-3-yl)methanol (0.456 g; 4.00 mmol) and stirred at 0° C. for 30 minutes. The mixture was added to a solution of 2,6-difluorobenzonitrile (0.556 g, 4.00 mmol) in DMF (5 mL) at 0° C. and stirred for 18 hours at ambient temperature. The solution was poured into a mixture of ice and water. The solid was collected by filtration and dried in a 40° C. vacuum oven to yield 540 milligrams of (5-methylisoxazole-3-ylmethoxy)benzonitrile.